Cas no 99447-30-0 (9,10-Secocholesta-5,7,10(19)-triene-3,25-diol,3-(hydrogen sulfate), (3b,5Z,7E)- (9CI))

• Product name: 9,10-Secocholesta-5,7,10(19)-triene-3,25-diol,3-(hydrogen sulfate), (3b,5Z,7E)- (9CI)
• CAS No: 99447-30-0
• MF: C₂₇H₄₄O₅S
• MW: 480.70026
• CID: 808082

9,10-Secocholesta-5,7,10(19)-triene-3,25-diol,3-(hydrogen sulfate), (3b,5Z,7E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9,10-Secocholesta-5,7,10(19)-triene-3,25-diol,3-(hydrogen sulfate), (3b,5Z,7E)- (9CI)
• 25-Hydroxy Vitamin D3 3-Sulfate Sodium Salt
• (1S,3Z)-3-[(2Z)-2-{(1R,3aS,7aS)-1-[(2R)-6-Hydroxy-6-methyl-2-hept anyl]-7a-methyloctahydro-5H-inden-5-ylidene}ethylidene]-4-methyle necyclohexyl hydrogen sulfate
• 25-hydroxyvitamin D3 3-sulfate ester

• Inchi： InChI=1S/C27H44O6S/c1-19-14-17-27(29,33-34(30,31)32)18-22(19)11-10-21-9-7-16-26(5)23(12-13-24(21)26)20(2)8-6-15-25(3,4)28/h10-11,20,23-24,28-29H,1,6-9,12-18H2,2-5H3,(H,30,31,32)/b21-10+,22-11-/t20-,23-,24?,26-,27-/m1/s1
• InChI Key： ISGWYBPLEYGAGN-KWPXDYCMSA-N
• SMILES： C=C/1CC[C@@](C\C1=C\C=C\2/CCC[C@]3(C)[C@H](CCC23)[C@H](C)CCCC(C)(C)O)(O)OS(=O)(=O)O

Computed Properties

• Exact Mass: 480.29100
• Monoisotopic Mass: 480.290945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 879
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.2

Experimental Properties

• Density: 1.14
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.549
• PSA: 92.21000
• LogP: 7.64180